![molecular formula C6H17N3 B8776565 N1-Methyl-N2-[2-(methylamino)ethyl]-1,2-ethanediamine](/img/structure/B8776565.png)
N1-Methyl-N2-[2-(methylamino)ethyl]-1,2-ethanediamine
Overview
Description
N1-Methyl-N2-[2-(methylamino)ethyl]-1,2-ethanediamine is an organic compound with the molecular formula C5H14N2. It is a derivative of ethylenediamine, where one of the nitrogen atoms is substituted with a methyl group and the other nitrogen atom is substituted with a 2-(methylamino)ethyl group. This compound is used as an intermediate in organic synthesis and has applications in various fields including chemistry, biology, and industry .
Preparation Methods
Synthetic Routes and Reaction Conditions
N1-Methyl-N2-[2-(methylamino)ethyl]-1,2-ethanediamine can be synthesized through the reaction of N-methylethylenediamine with formaldehyde and hydrogen cyanide, followed by reduction with hydrogen in the presence of a catalyst. The reaction conditions typically involve temperatures ranging from 50°C to 100°C and pressures of 1-5 atm .
Industrial Production Methods
In industrial settings, the production of this compound involves the continuous flow process where reactants are fed into a reactor and the product is continuously removed. This method ensures high yield and purity of the compound .
Chemical Reactions Analysis
Types of Reactions
N1-Methyl-N2-[2-(methylamino)ethyl]-1,2-ethanediamine undergoes various types of chemical reactions including:
Oxidation: The compound can be oxidized to form corresponding amides or nitriles.
Reduction: It can be reduced to form primary amines.
Substitution: The compound can undergo nucleophilic substitution reactions to form various derivatives.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).
Substitution: Common reagents include alkyl halides and acyl chlorides.
Major Products
Oxidation: Formation of amides or nitriles.
Reduction: Formation of primary amines.
Substitution: Formation of various substituted derivatives.
Scientific Research Applications
N1-Methyl-N2-[2-(methylamino)ethyl]-1,2-ethanediamine has a wide range of applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of complex organic molecules.
Biology: Employed in the
Properties
Molecular Formula |
C6H17N3 |
|---|---|
Molecular Weight |
131.22 g/mol |
IUPAC Name |
N-methyl-N'-[2-(methylamino)ethyl]ethane-1,2-diamine |
InChI |
InChI=1S/C6H17N3/c1-7-3-5-9-6-4-8-2/h7-9H,3-6H2,1-2H3 |
InChI Key |
JSKMDUWCNVJQKA-UHFFFAOYSA-N |
Canonical SMILES |
CNCCNCCNC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-Bromo-4-chloro-2,6-dimethyl-5H-pyrrolo[3,2-d]pyrimidine](/img/structure/B8776513.png)
![8-Chloroindolo[2,1-b]quinazoline-6,12-dione](/img/structure/B8776535.png)
![methyl({1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}methyl)amine](/img/structure/B8776543.png)
